Cas no 1559792-34-5 (3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers)

3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers structure
1559792-34-5 structure
Product Name:3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers
CAS No:1559792-34-5
MF:C7H10O3
MW:142.152502536774
CID:4606180
PubChem ID:82651276
Update Time:2024-11-06

3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

    • 3-Oxabicyclo[4.1.0]heptane-7-carboxylic acid
    • 3-OXA-BICYCLO[4.1.0]HEPTANE-7-CARBOXYLIC ACID, Mixture of diastereomers
    • 3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers
    • CS-0100752
    • 1933679-83-4
    • SCHEMBL22235240
    • AKOS022966164
    • G79295
    • 1559792-34-5
    • EN300-1644723
    • Inchi: 1S/C7H10O3/c8-7(9)6-4-1-2-10-3-5(4)6/h4-6H,1-3H2,(H,8,9)
    • InChI Key: ASUKEWRBGZOLAH-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C(=O)O)C2C1

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.5

3-oxabicyclo4.1.0heptane-7-carboxylic acid, Mixture of diastereomers Pricemore >>

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